4-(2,4-dichlorophenoxy)-N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]butanamide

• Molecular Formula: C21H21Cl2N3O4S
• Molecular Weight: 482.4 g/mol
• IUPAC Name: 4-(2,4-dichlorophenoxy)-N-[5-[(3,4-dimethoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]butanamide
• InChI: InChI=1S/C21H21Cl2N3O4S/c1-28-17-7-5-13(10-18(17)29-2)11-20-25-26-21(31-20)24-19(27)4-3-9-30-16-8-6-14(22)12-15(16)23/h5-8,10,12H,3-4,9,11H2,1-2H3,(H,24,26,27)
• InChI Key: VGEUBABMUPIUDV-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CC2=NN=C(S2)NC(=O)CCCOC3=C(C=C(C=C3)Cl)Cl)OC

Description

4-(2,4-dichlorophenoxy)-N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]butanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DMTB, and it has been shown to have a variety of biochemical and physiological effects that make it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of DMTB is not fully understood, but it is thought to work by inhibiting the growth of cancer cells. It has been shown to inhibit the activity of certain enzymes that are involved in cell division, which can lead to the death of cancer cells.
Biochemical and Physiological Effects:
DMTB has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cell division, which can lead to the death of cancer cells. It has also been shown to have anti-inflammatory properties, which could make it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMTB in lab experiments is that it has been extensively studied and its properties are well understood. This makes it a valuable tool for researchers who are looking to study the effects of specific compounds on biological systems. However, one limitation of using DMTB is that it can be difficult to synthesize, which can make it expensive and time-consuming to use in experiments.

Future Directions

There are many potential future directions for research on DMTB. One area of interest is in the development of new cancer treatments that are based on the properties of DMTB. Another area of interest is in the development of new anti-inflammatory drugs that are based on the properties of DMTB. Additionally, there is potential for research on the use of DMTB in other areas of medicine, such as the treatment of infectious diseases. Overall, there is a great deal of potential for future research on DMTB and its many applications in scientific research.

Synthesis Methods

The synthesis of DMTB is a complex process that involves several steps. The first step involves the preparation of 2,4-dichlorophenol, which is then reacted with butyric anhydride to form 2,4-dichlorobutyric acid. This acid is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with 5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-amine to form DMTB.

Scientific Research Applications

DMTB has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. DMTB has been shown to have anti-tumor properties, and it has been suggested that it could be used as a potential chemotherapy drug.